Cas no 78684-05-6 (N-Isopropyl L-Z-Phenylalaninamide)

• Product Name: N-Isopropyl L-Z-Phenylalaninamide
• CAS No: 78684-05-6
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 3036634
• PubChem ID: 20163258
• Update Time: 2025-08-05

N-Isopropyl L-Z-Phenylalaninamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyloxycarbonyl-(L)-Phenylalanine Isopropylamide
• N-Isopropyl DL-Cbz-Phenylalaninamide
• BENZYL N-[1-(ISOPROPYLCARBAMOYL)-2-PHENYLETHYL]CARBAMATE
• benzyl N-[1-oxo-3-phenyl-1-(propan-2-ylamino)propan-2-yl]carbamate
• N-Isopropyl L-Cbz-Phenylalaninamide
• BS-29591
• 78684-05-6
• AKOS008453860
• N-Isopropyl L-Z-Phenylalaninamide

• Inchi： 1S/C20H24N2O3/c1-15(2)21-19(23)18(13-16-9-5-3-6-10-16)22-20(24)25-14-17-11-7-4-8-12-17/h3-12,15,18H,13-14H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： CIFYARMEHDWPCK-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 340.17900
• Monoisotopic Mass: 340.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 369.8±35.0 °C at 760 mmHg
• Flash Point: 177.4±25.9 °C
• PSA: 67.43000
• LogP: 3.83050
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Isopropyl L-Z-Phenylalaninamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Isopropyl L-Z-Phenylalaninamide

N-Isopropyl L-Z-Phenylalaninamide (CAS No. 78684-05-6)

N-Isopropyl L-Z-Phenylalaninamide is a compound with the CAS registry number 78684-05-6, which is a derivative of phenylalanine, an essential amino acid. This compound has gained attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and biotechnology. The structure of N-Isopropyl L-Z-Phenylalaninamide consists of an isopropyl group attached to the nitrogen atom of the amide functional group, which imparts specific physicochemical properties to the molecule.

The synthesis of N-Isopropyl L-Z-Phenylalaninamide involves several steps, including the isolation of phenylalanine from natural sources or its chemical synthesis. The subsequent modification of the amino group to introduce the isopropyl substituent is a critical step that determines the compound's reactivity and solubility. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

In terms of physical properties, N-Isopropyl L-Z-Phenylalaninamide exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, but it shows enhanced solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions, particularly those requiring controlled solubility profiles.

The biological activity of N-Isopropyl L-Z-Phenylalaninamide has been a subject of extensive research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of new therapeutic agents. Additionally, its role as a building block in peptide synthesis has been explored, with recent findings suggesting that it can enhance the stability and bioavailability of peptide drugs.

One of the most promising applications of N-Isopropyl L-Z-Phenylalaninamide lies in its use as a precursor for drug delivery systems. Researchers have demonstrated that this compound can be incorporated into lipid nanoparticles and polymeric micelles, improving their targeting efficiency and reducing side effects. These findings have significant implications for the development of next-generation drug delivery systems.

Recent studies have also focused on the enzymatic degradation of N-Isopropyl L-Z-Phenylalaninamide, particularly its susceptibility to proteolytic enzymes. Understanding this process is crucial for optimizing its use in biological systems, where enzymatic stability is often a limiting factor. Preliminary results indicate that modifications to the side chain can significantly influence its resistance to enzymatic cleavage.

In conclusion, N-Isopropyl L-Z-Phenylalaninamide (CAS No. 78684-05-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, biotechnology, and materials science. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As new insights into its biological activity and synthetic methods emerge, this compound is poised to play an increasingly important role in advancing modern medicine.